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Compound of Interest

Compound Name: Trifluoromethanesulfonyl chloride

CAS No.: 421-83-0

Cat. No.: B1583362

Get Quote

Executive Summary
Trifluoromethanesulfonyl chloride (TfCl), also known as triflyl chloride, is a critical reagent in

medicinal chemistry and materials science, primarily utilized for the introduction of the

trifluoromethylsulfonyl (triflyl) group. This moiety serves as a potent electron-withdrawing group

and a superior leaving group (triflate), essential for cross-coupling reactions and heterocycle

functionalization.[1]

However, TfCl presents a unique operational paradox: it is a volatile liquid with a boiling point

just above room temperature (29–32 °C), yet it is highly electrophilic and moisture-sensitive.[1]

This guide provides a definitive technical analysis of its physical properties, translating raw data

into actionable handling protocols designed to prevent reagent degradation and ensure

operator safety.[1]
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Property Value

IUPAC Name Trifluoromethanesulfonyl chloride

CAS Number 421-83-0

Molecular Formula CClF₃O₂S

Molecular Weight 168.52 g/mol

Appearance Clear, colorless to pale yellow liquid

Odor
Pungent, acrid (characteristic of sulfonyl

chlorides)

Physical & Thermodynamic Properties[1][2]
The physical constants of TfCl dictate its handling.[1] Its high vapor pressure and low boiling

point require specific engineering controls during synthesis and transfer.[1]

Critical Constants

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constant Value Operational Implication

Boiling Point 29–32 °C (at 760 mmHg)

High Risk: Material will boil

upon contact with warm

glassware or if left in an

unventilated ambient

environment.[1]

Melting Point -26 °C

Remains liquid at standard

freezer temperatures (-20 °C).

[1]

Density 1.583 g/mL (at 25 °C)

Significantly denser than water

and common organic solvents

(DCM, THF).[1]

Refractive Index 1.334
Useful for purity verification

after distillation.[1]

Vapor Pressure ~10.4 psi (at 20 °C)

Volatility Hazard: Containers

build pressure.[1] Septa must

be secured; storage vessels

require pressure-relief

capability or regular venting.[1]

Solubility Profile
Soluble: Dichloromethane (DCM), Chloroform, Diethyl Ether, Tetrahydrofuran (THF),

Acetonitrile.[1]

Incompatible: Water, Alcohols (MeOH, EtOH), Primary/Secondary Amines (unless intended

as reactants).[1]

Note: Reaction with protic solvents is exothermic and generates HCl gas.[1]

Spectroscopic Identification
Reliable identification is crucial for validating reagent quality, especially given its susceptibility

to hydrolysis.[1]
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Nuclear Magnetic Resonance (NMR)
F NMR: A diagnostic singlet is observed in the range of -74 to -80 ppm (relative to CFCl₃).[1]

Degradation Check: The appearance of a peak near -78 ppm (broadened or shifted

slightly) often indicates the formation of Triflic acid (TfOH) due to moisture ingress.[1]

C NMR: A quartet around 118–121 ppm (

Hz) corresponding to the -CF₃ carbon.[1]

Infrared Spectroscopy (FT-IR)
Sulfonyl Stretch (Asymmetric): Strong band at 1410–1420 cm⁻¹.[1]

Sulfonyl Stretch (Symmetric): Strong band at 1200–1230 cm⁻¹.[1]

C-F Stretch: Intense bands in the 1100–1300 cm⁻¹ region.[1]

Stability & Reactivity: The Physical-Chemical
Interface
Understanding the degradation pathway is essential for troubleshooting low yields.[1] TfCl is an

electrophile that reacts violently with nucleophiles.[1]

Hydrolysis Mechanism
Upon exposure to atmospheric moisture, TfCl undergoes rapid hydrolysis.[1] This is not merely

a loss of titer; it generates Triflic acid (a superacid) and HCl gas, creating a corrosive feedback

loop that can degrade metal needles and rubber septa.[1]

Figure 1: Hydrolytic Degradation Pathway of Trifluoromethanesulfonyl Chloride

TfCl
(Liquid)

Tetrahedral
Intermediate

Nucleophilic Attack

H₂O
(Nucleophile)

Triflic Acid
(CF₃SO₃H)Cl⁻ Elimination

HCl
(Gas)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoromethanesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Experimental Protocols: Handling & Storage
The following protocols are designed to be self-validating, meaning the procedure itself

includes checks to ensure integrity.

Storage Protocol[1]
Temperature: Store at 2–8 °C.

Atmosphere: inert gas (Argon or Nitrogen) is mandatory.[1]

Container: Teflon-lined caps are required.[1] Parafilm alone is insufficient due to vapor

permeability.[1]

Validation: Before storage, inspect the cap liner. If the liner is swollen or discolored, the

integrity is compromised.[1]

"Cold-Chain" Transfer Protocol
Objective: Transfer TfCl without volatilization or condensation of water.[1]

Cool the Receiver: Pre-cool the reaction flask to 0 °C or -78 °C depending on the solvent

system.

Syringe Selection: Use a gas-tight glass syringe with a Teflon-tipped plunger.[1] Do not use

standard plastic syringes as the solvent/reagent can swell the rubber plunger, causing

seizing.[1]

The "Vapor Lock" Technique:

Insert the needle into the TfCl bottle (kept on ice).[1]

Draw a small cushion of inert gas.[1]

Draw the liquid slowly to prevent cavitation (boiling) inside the barrel.[1]
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Validation: If bubbles form continuously in the syringe, the reagent is boiling.[1] Cool the

syringe barrel with a Kimwipe soaked in dry ice/acetone before drawing.[1]

Decision Logic for Safe Handling
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Figure 2: Safe Handling Decision Matrix for TfCl
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Safety & Toxicology
GHS Classification: Skin Corr.[1] 1B (Causes severe skin burns and eye damage).[1]

Inhalation Risk: High.[1] The vapor is essentially HCl and Triflic acid precursor.[1] Pulmonary

edema is a delayed risk.[1]

PPE:

Gloves: Laminate film (Silver Shield) or heavy Nitrile (double gloved).[1] Latex is

permeable.[1]

Respiratory: Use only in a functioning fume hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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